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Compound of Interest

Compound Name: beta-Butyrolactone

CAS No.: 36536-46-6

Cat. No.: B146191

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of beta-butyrolactone (β-butyrolactone). The data presented herein is essential for

professionals in research, chemical synthesis, and drug development, offering critical

parameters for reaction engineering, safety analysis, and understanding the molecule's stability

and reactivity.

Core Thermodynamic Data
The following tables summarize the key experimentally determined thermodynamic properties

of β-butyrolactone. These values are crucial for modeling chemical processes, predicting

reaction outcomes, and ensuring safe handling and storage.

Enthalpic and Entropic Properties
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Property Value Units State Reference

Standard Molar

Enthalpy of

Combustion,

ΔcH°

-2088.2 ± 1.0 kJ·mol-1 Liquid [1][2]

Standard Molar

Enthalpy of

Formation, ΔfH°

-356.5 ± 1.2 kJ·mol-1 Liquid [1][2]

Standard Molar

Entropy, S°

(298.15 K)

195.4 ± 0.4 J·mol-1·K-1 Liquid [1]

Heat Capacity and Phase Transition
Property Value Units

State/Conditio
ns

Reference

Molar Heat

Capacity, Cp°

(298.15 K)

143.2 ± 0.3 J·mol-1·K-1 Liquid [1]

Triple Point

Temperature, Ttp
229.60 ± 0.05 K - [1]

Enthalpy of

Fusion, ΔfusH
10.38 ± 0.02 kJ·mol-1 at Ttp [1]

Vaporization Properties
Property Value Units

Temperature
(K)

Reference

Vapor Pressure 0.067 kPa 298.15 [1]

Enthalpy of

Vaporization,

ΔvapH(298.15 K)

51.5 ± 0.4 kJ·mol-1 298.15 [1]
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Experimental Protocols
The determination of these thermodynamic properties relies on precise calorimetric and

analytical techniques. Below are detailed methodologies for the key experiments cited.

Adiabatic Vacuum Calorimetry
The heat capacity (Cp°), triple point temperature (Ttp), and enthalpy of fusion (ΔfusH) of β-

butyrolactone were determined using an adiabatic vacuum calorimeter.

Methodology:

Calorimeter and Sample: A sample of β-butyrolactone was placed in a platinum calorimetric

vessel of approximately 1 cm³ volume. The calorimeter was of an adiabatic vacuum design,

which allows for the precise measurement of heat input and the resulting temperature

increase while minimizing heat exchange with the surroundings.

Heat Capacity Measurement: The heat capacity of the sample was measured over the

temperature range of 13.8 K to 340 K. This was achieved by introducing measured amounts

of electrical energy into the calorimeter and measuring the corresponding rise in

temperature.

Enthalpy of Fusion Measurement: The enthalpy of fusion was determined by continuously

supplying energy to the calorimeter to melt the sample at a constant temperature

corresponding to the triple point.

Purity Determination: The purity of the β-butyrolactone sample was determined from the

melting point depression, which is a colligative property. The total mole fraction of impurities

was found to be (0.87 ± 0.05) x 10-2.

Isothermal Bomb Calorimetry
The standard enthalpy of combustion (ΔcH°) and, by extension, the standard enthalpy of

formation (ΔfH°) were determined using an isothermal bomb calorimeter with a static bomb.

Methodology:
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Sample Preparation: A known mass of β-butyrolactone was placed in a platinum crucible

inside the calorimetric bomb.

Combustion: The bomb was filled with purified oxygen to a pressure of 3 x 10³ kPa. The

combustion was initiated by passing an electric current through a platinum wire in contact

with a cotton thread, which in turn ignited the sample.

Temperature Measurement: The change in temperature of the water in the calorimeter jacket

was measured with a platinum resistance thermometer.

Correction Factors: Corrections were made for the heat of combustion of the cotton thread

and for the formation of nitric acid. The energy equivalent of the calorimeter was determined

by burning a standard sample of benzoic acid.

Calculation: The standard enthalpy of combustion was calculated from the corrected

temperature rise and the energy equivalent of the calorimeter. The standard enthalpy of

formation was then derived using Hess's law.

Thermodynamic Relationships and Data Derivation
The relationship between various thermodynamic properties is crucial for deriving values that

are not directly measured. The following diagram illustrates the logical workflow for deriving the

standard enthalpy of formation from experimentally determined quantities.
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(CO2(g), H2O(l))
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Caption: Logical workflow for deriving the enthalpy of formation of beta-butyrolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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